Cas no 1866020-87-2 (2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile)

• Product Name: 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile
• CAS No: 1866020-87-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6364894
• PubChem ID: 165859797
• Update Time: 2025-07-20

2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1146506
• 1866020-87-2
• 2-[2-(azetidin-3-yloxy)ethoxy]propanenitrile
• 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile

• Inchi： 1S/C8H14N2O2/c1-7(4-9)11-2-3-12-8-5-10-6-8/h7-8,10H,2-3,5-6H2,1H3
• InChI Key： UVUHPQTUYKTKEF-UHFFFAOYSA-N
• SMILES： O(CCOC(C#N)C)C1CNC1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile

Professional Introduction to Compound with CAS No. 1866020-87-2 and Product Name: 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile

The compound with the CAS number 1866020-87-2 and the product name 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular innovation. The presence of an azetidinyl moiety and an ethoxy group in its structure suggests a versatile chemical profile that could be exploited for various biochemical interactions.

Recent studies have highlighted the importance of azetidin-3-yloxy functional groups in medicinal chemistry, particularly in the design of novel bioactive molecules. The azetidine ring is a five-membered heterocycle that introduces rigidity and specific steric constraints, which can be critical for achieving high binding affinity to biological targets. In the context of 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile, this structural feature may contribute to its ability to modulate enzyme activity or interact with specific protein receptors. Such interactions are pivotal in the development of small-molecule drugs that target neurological disorders, infectious diseases, and metabolic conditions.

The nitrile group present in the compound's structure (propanenitrile) is another key feature that enhances its pharmacological potential. Nitrile groups are known for their ability to participate in hydrogen bonding, polar interactions, and even redox reactions, depending on the biological environment. This versatility makes 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile a promising candidate for further investigation in medicinal chemistry. Researchers have been exploring nitrile-containing compounds for their antimicrobial, anti-inflammatory, and anticancer properties, suggesting that this compound could exhibit similar therapeutic effects.

One of the most exciting aspects of this compound is its potential role in drug discovery as a scaffold or intermediate for more complex molecules. The combination of an azetidin-3-yloxy group with an ethoxy chain provides a unique platform for chemical modification, allowing researchers to fine-tune its biological activity. For instance, derivatization of this compound could lead to novel analogs with enhanced solubility, improved bioavailability, or increased selectivity for specific targets. Such modifications are essential for translating preclinical findings into effective clinical therapies.

Current research trends indicate that compounds featuring heterocyclic moieties like azetidine are becoming increasingly important in drug development. The azetidine ring is particularly attractive due to its ability to mimic natural amino acid structures, which can facilitate interactions with biological macromolecules. In addition, the nitrile group's reactivity allows for diverse chemical transformations, making it a valuable tool in synthetic organic chemistry. These properties collectively position 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile as a compound of great interest for further exploration.

In conclusion, the compound with CAS no. 1866020-87-2 and product name 2-[2-(Azetidin-3-yloxy)ethoxy]propanenitrile represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups offers numerous opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly significant role in addressing some of the most pressing challenges in medicine today.